molecular formula C16H10N2O2 B080030 Indigo CAS No. 12626-73-2

Indigo

Cat. No. B080030
CAS RN: 12626-73-2
M. Wt: 262.26 g/mol
InChI Key: COHYTHOBJLSHDF-BUHFOSPRSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Indigo is a natural blue dye that has been used for centuries in textile industries. It is extracted from the leaves of the Indigofera plant, which is native to India and other parts of Asia. Indigo has been used in various cultures for its medicinal properties and has been studied extensively for its potential therapeutic applications. In recent years, there has been an increasing interest in the scientific research of Indigo due to its potential benefits in various fields.

Scientific Research Applications

Denim Dyeing Industry

  • Innovation in Textile Chemistry : Indigo has been notably used in the denim dyeing industry. A significant advancement involves the conversion of North American denim dyers to a new form of indigo, highlighting a shift from traditional academic research to manufacturing applications in textile chemistry (Malpass, 2019).

Applications in Organic Electronics

  • Functional Indigos in Electronics : Indigo and its derivatives are being explored for their potential in organic electronics. They exhibit remarkable chemical and physical properties useful in bio-compatible field-effect transistors, semiconducting polymers for solar cells, and organic transistor materials (Głowacki, Voss, & Sariciftci, 2013).

Biologically Assisted Applications

  • Medical, Cosmetic, and Food Industries : Recent research on indigo-derived chemicals focuses on their applications in the medical, cosmetic, and food industries, including the manufacture of functional fibers, polymers, semiconductors, and sensors. Indigo's biocompatibility and biodegradability are key factors in these applications (Choi, 2020).

Historical and Cultural Significance

  • Impact on Dyeing and Colour Industry : The historical context of indigo is significant, with its synthesis and discovery influencing the tinctorial industries and contributing to scientific advancements in dyeing processes (Cleveland, 1934).

Traditional Medicine and Pharmacology

  • Traditional Chinese Medicine : Indigo naturalis, used in traditional Chinese medicine, exhibits pharmacological properties such as anti-inflammatory, antioxidant, antibacterial, and immunomodulatory effects, beneficial for treating psoriasis, leukemia, and ulcerative colitis (Yang et al., 2020).

Photostability and Chemical Properties

  • Research on Photostability : Studies have been conducted to understand the photostability of indigo, focusing on its excited state dynamics and potential applications in photostable dyes (Haggmark et al., 2018).

Environmental and Sustainable Practices

  • Biological Treatment of Indigo Dyes : The use of eco-friendly biocatalysts like laccase and oxidase enzymes has been explored for the biological treatment of indigo dyes, aiming for environmentally sustainable dyeing practices (Choi, 2021).

Sustainable Dyeing Strategies

  • Glucose Moiety in Dyeing : A novel dyeing strategy using glucose as a biochemical protecting group for indigo has been developed, offering a sustainable alternative to traditional dyeing methods (Hsu et al., 2018).

properties

IUPAC Name

2-(3-hydroxy-1H-indol-2-yl)indol-3-one
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InChI

InChI=1S/C16H10N2O2/c19-15-9-5-1-3-7-11(9)17-13(15)14-16(20)10-6-2-4-8-12(10)18-14/h1-8,17,19H
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InChI Key

QQILFGKZUJYXGS-UHFFFAOYSA-N
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Canonical SMILES

C1=CC=C2C(=C1)C(=C(N2)C3=NC4=CC=CC=C4C3=O)O
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Molecular Formula

C16H10N2O2
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DSSTOX Substance ID

DTXSID3026279
Record name Indigo dye
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Molecular Weight

262.26 g/mol
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Physical Description

C.i. vat blue 1 is a dark blue powder with coppery luster. Occurs in isomeric forms (cis and trans). In solid state it is in the trans form. (NTP, 1992), Dry Powder, Dark-blue solid with coppery shine; [HSDB]
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Record name 3H-Indol-3-one, 2-(1,3-dihydro-3-oxo-2H-indol-2-ylidene)-1,2-dihydro-
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Solubility

less than 1 mg/mL (NTP, 1992), PRACTICALLY INSOL IN WATER, ALC, ETHER, DIL ACIDS, SOL IN ANILINE, NITROBENZENE, CHLOROFORM, GLACIAL ACETIC ACID, CONCN SULFURIC ACID
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Density

1.35 (NTP, 1992) - Denser than water; will sink, 1.35
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Product Name

Indigo

Color/Form

DARK-BLUE POWDER WITH COPPERY LUSTER

CAS RN

482-89-3, 68651-46-7, 64784-13-0
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Melting Point

734 to 738 °F (decomposes) (NTP, 1992)
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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